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Compound of Interest

Compound Name: Ethyl pentadecanoate

Cat. No.: B153911

This document provides comprehensive guidance on the safe and compliant disposal of ethyl

pentadecanoate, ensuring the safety of laboratory personnel and adherence to environmental
regulations. Researchers, scientists, and drug development professionals should follow these

procedures meticulously.

Chemical Profile and Hazard Assessment

Ethyl pentadecanoate is a fatty acid ester. While it is not classified as a hazardous substance
under the Globally Harmonized System (GHS), it is imperative to handle it with care as with any
laboratory chemical.[1][2] Skin and eye contact may cause irritation, and inhalation can lead to
respiratory system irritation.[1]

Table 1: Properties of Ethyl Pentadecanoate
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Property Value Source
CAS Number 41114-00-5 [1][3]
Molecular Formula C17H3402
Molecular Weight 270.45 g/mol
Appearance Colorl.ess' to almost colorless
clear liquid
Melting Point 11 -14°C
Boiling Point 158°C @ 5 mmHg
Flash Point > 141°C
GHS Hazard Not classified

Personal Protective Equipment (PPE)

Before handling ethyl pentadecanoate for any purpose, including disposal, the following PPE
must be worn:

o Eye Protection: Safety glasses or chemical splash goggles.
» Hand Protection: Chemically resistant gloves (e.g., nitrile).

» Body Protection: A standard laboratory coat.

Spill Management Protocol

In the event of a spill, follow these steps immediately:
e Ensure Area is Ventilated: Work in a well-ventilated area or a chemical fume hood.

o Contain the Spill: Prevent the spill from spreading. For personal safety, keep unprotected
personnel away.

o Absorb the Liquid: Use an inert absorbent material such as vermiculite, sand, or a
commercial chemical sorbent to absorb the spilled liquid.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI2YmlpMnJoaHZlMXgyb3NwYmM2dWFqcHZkend6IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lQMDg2OF80MTExNC0wMC01X0V0aHlsX1BlbnRhZGVjYW5vYXRlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJUDA4NjhfNDExMTQtMDAtNV9FdGh5bF9QZW50YWRlY2Fub2F0ZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--f8b7a16b5c08d3f0c68aafd3b279c8b19acc4b93/MetaSci_MSIP0868_41114-00-5_Ethyl_Pentadecanoate.pdf
https://www.larodan.com/product/ethyl-pentadecanoate/
https://www.benchchem.com/product/b153911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Collect Waste: Carefully scoop or sweep the absorbed material into a designated,
compatible waste container.

Label and Store: Securely seal the container and label it clearly as "Hazardous Waste"
containing ethyl pentadecanoate and the absorbent material. Store it in a designated
satellite accumulation area.

Decontaminate: Clean the spill area thoroughly with soap and water.

Disposal Procedures for Unused or Waste Product

The disposal of chemical waste is regulated by federal, state, and local laws, including the

Resource Conservation and Recovery Act (RCRA) in the United States. All laboratory

personnel must treat chemical waste as hazardous unless confirmed otherwise by the

institution's Environmental Health and Safety (EHS) office.

Step-by-Step Disposal Guide:

Do Not Dispose in Sink or Trash: Ethyl pentadecanoate should never be poured down the
drain or disposed of in the regular trash. Evaporation in a fume hood is also not a
permissible disposal method.

Use a Designated Waste Container: Collect all waste ethyl pentadecanoate in a chemically
compatible container that can be tightly sealed. Plastic containers are often preferred.

Properly Label the Container: The container must be clearly labeled with the words
"Hazardous Waste" and the full chemical name, "Ethyl Pentadecanoate."

Segregate Waste: Store the waste container in a designated satellite accumulation area,
ensuring it is segregated from incompatible chemicals like acids and bases.

Arrange for Pickup: Contact your institution's EHS or a certified hazardous waste disposal
contractor to arrange for the collection and proper disposal of the waste. Waste generators
are responsible for ensuring the waste is managed correctly from "cradle-to-grave."

Empty Container Disposal
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Containers that once held ethyl pentadecanoate can be disposed of as regular trash provided
the following steps are taken:

e Ensure Container is Empty: All of the product must be removed, with as little residue as
possible remaining.

o Deface Labels: All chemical labels must be completely removed or thoroughly defaced to
prevent misidentification.

» Remove Cap: The cap should be removed from the container before it is placed in the
regular trash.

Diagram 1: Ethyl Pentadecanoate Disposal Workflow
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Caption: Decision workflow for the safe disposal of ethyl pentadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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